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Introduction
Silver-cadmium (Ag-Cd) brazing alloys are a family of filler metals historically prized in

industrial applications for their excellent combination of low melting temperatures, high

strength, ductility, and superior flow characteristics.[1][2] These alloys can join a wide range of

ferrous and non-ferrous metals, including steels, stainless steel, copper, and nickel alloys.[1][3]

However, the inclusion of cadmium, a toxic and carcinogenic heavy metal, has led to significant

health concerns and stringent regulatory restrictions on their use.[4][5]

The fumes generated during the heating of these alloys contain cadmium oxide, which is

extremely hazardous upon inhalation.[6] Acute exposure can be fatal, while chronic exposure

can lead to severe kidney damage and other long-term health issues.[6] Consequently,

regulations such as the EU's REACH directive have severely limited or banned the use of

cadmium-bearing brazing alloys for most applications.[4][7]

These application notes provide a comprehensive overview of the properties of silver-
cadmium alloys, detailed protocols for their use in permissible applications, and critical safety

procedures. A comparison with cadmium-free alternatives is also presented to guide material

selection. This document is intended for professionals in controlled industrial and research

settings where the use of such materials may still be permissible for specific, high-performance

applications (e.g., some defense and aerospace applications) and where stringent safety

protocols can be rigorously enforced.[4]
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Alloy Properties and Data
The addition of cadmium to silver-copper-zinc brazing alloys significantly lowers the melting

range and improves flow.[8] Cadmium also imparts a unique "cushioning" effect, which can

enhance the impact resistance of the brazed joint.[9]

The following table summarizes the properties of several common silver-cadmium brazing

alloys. These alloys are known for their low melting points and excellent flow.[2]
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Alloy
Design
ation
(AWS
A5.8)

Silver
(%)

Coppe
r (%)

Zinc
(%)

Cadmi
um (%)

Solidu
s

Liquid
us

Brazin
g
Range
(°C)

Key
Featur
es

BAg-1 44-46 14-16 14-18 23-25 607°C 618°C
618-

732°C

Lowest

melting

point;

excelle

nt flow

for tight

clearan

ces.[3]

BAg-1a 49-51
14.5-

16.5

13.5-

17.5
17-19 627°C 652°C

652-

760°C

General

-

purpose

, high-

strength

alloy.

BAg-2 34-36 25-27 19-23 17-19 615°C 710°C
710-

815°C

Wider

melting

range;

good

for

bridging

gaps.

BAg-3 29-31 27-29 21-25 18-20 610°C 729°C
729-

843°C

Econo

mical

choice

with a

wide

melting

range.

[10]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.brazing.com/products/Brazing_alloys/SC45.1.aspx
https://www.brazing.com/products/silverBrazingAlloys
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8523530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Data compiled from multiple sources.[3][10] Exact properties may vary by manufacturer.

Due to health risks and regulations, numerous cadmium-free alloys have been developed.

They typically replace cadmium with tin (Sn) or other elements. While safer, they may have

different performance characteristics.[9]
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Alloy
Designa
tion
(AWS
A5.8)

Silver
(%)

Copper
(%)

Zinc (%) Tin (%) Solidus
Liquidu
s

Key
Feature
s &
Compar
ison

BAg-36 44-46 26-28 23-27 2-4 646°C 677°C

Good

Cd-free

alternativ

e to BAg-

1; slightly

higher

melting

temp.[10]

BAg-7 55-57 21-23 15-19 4.5-5.5 618°C 652°C

Lowest

melting

Cd-free

alloy;

excellent

for

stainless

steel.[11]

BAg-5 49-51 33-35 14-18 - 688°C 774°C

Higher

temperat

ure, used

in

electrical

industry;

avoids

cadmium

.[10][12]

BAg-24 49-51 19-21 27-31 1.5-2.5 660°C 718°C General-

purpose

Cd-free

alloy with
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good

flow.

Note: Cadmium-free alloys often require slightly more heat and may flow differently than their

cadmium-bearing counterparts.[9]

Visual Logic and Workflows
The selection of a brazing alloy requires careful consideration of regulatory compliance,

application requirements, and safety. The following diagram outlines a logical workflow for this

process.
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Start: Define Brazing
Application & Requirements

Are Cadmium (Cd) alloys
legally permitted for this

specific application?

Select Cadmium-Free Alloy
(e.g., BAg-7, BAg-36)

 No

Cadmium alloys are a
potential option

 Yes

Can mandatory safety protocols
(e.g., LEV, RPE) be strictly

implemented and monitored?

 No
Do Cd-free alloys meet

performance criteria (melting
point, strength, flow)?

 Yes

Final Alloy Selection Complete

 Yes

Select Cadmium Alloy
(e.g., BAg-1)

with extreme caution

 No

Re-evaluate joint design
or application constraints

Iterate
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1. Joint Preparation
- Degrease & Clean

- Ensure Proper Clearance
(0.025-0.127 mm)

2. Assembly & Support
- Securely fix parts

3. Flux Application
- Apply appropriate flux to
joint area and filler metal

4. Heating the Assembly
- Heat base metals broadly

and evenly. Avoid direct
heating of the alloy.

5. Apply Brazing Alloy
- Touch alloy to joint when

base metal is at temp.
- Allow capillary action to fill joint.

6. Cooling
- Air cool to below solidus

temperature before moving

7. Post-Braze Cleaning
- Remove flux residue

(Hot water quench or brushing)

8. Inspection
- Visual check for complete
fillet formation and defects

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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